2-[5-({4-nitro-1H-pyrazol-1-yl}methyl)-2-furoyl]octahydropyrrolo[1,2-a]pyrazine

• Molecular Formula: C16H19N5O4
• Molecular Weight: 345.35 g/mol
• IUPAC Name: 3,4,6,7,8,8a-hexahydro-1H-pyrrolo[1,2-a]pyrazin-2-yl-[5-[(4-nitropyrazol-1-yl)methyl]furan-2-yl]methanone
• InChI: InChI=1S/C16H19N5O4/c22-16(19-7-6-18-5-1-2-12(18)9-19)15-4-3-14(25-15)11-20-10-13(8-17-20)21(23)24/h3-4,8,10,12H,1-2,5-7,9,11H2
• InChI Key: MOTZUECUFMAGQF-UHFFFAOYSA-N
• SMILES: C1CC2CN(CCN2C1)C(=O)C3=CC=C(O3)CN4C=C(C=N4)[N+](=O)[O-]

Description

2-[5-({4-nitro-1H-pyrazol-1-yl}methyl)-2-furoyl]octahydropyrrolo[1,2-a]pyrazine is a chemical compound that has been studied for its potential applications in scientific research. This compound is of interest due to its unique structure and potential for use in various fields of study.

Mechanism of Action

The mechanism of action of 2-[5-({4-nitro-1H-pyrazol-1-yl}methyl)-2-furoyl]octahydropyrrolo[1,2-a]pyrazine is not fully understood. However, it is believed to work by inhibiting certain enzymes that are involved in the growth and division of cancer cells.
Biochemical and Physiological Effects
Studies have shown that this compound has various biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, and to inhibit the growth and proliferation of cancer cells. The compound has also been shown to have anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[5-({4-nitro-1H-pyrazol-1-yl}methyl)-2-furoyl]octahydropyrrolo[1,2-a]pyrazine in lab experiments is its potential as a new drug candidate for the treatment of various diseases. However, one limitation is that the compound is still in the early stages of development, and more research is needed to fully understand its potential and limitations.

Future Directions

There are many potential future directions for the study of 2-[5-({4-nitro-1H-pyrazol-1-yl}methyl)-2-furoyl]octahydropyrrolo[1,2-a]pyrazine. One area of interest is in the development of new drugs for the treatment of cancer and other diseases. Another potential direction is in the study of the compound's mechanism of action, and how it can be used to develop new therapies for various diseases. Additionally, the compound could be studied for its potential as an anti-inflammatory agent, and for its effects on other physiological processes.

Synthesis Methods

The synthesis of 2-[5-({4-nitro-1H-pyrazol-1-yl}methyl)-2-furoyl]octahydropyrrolo[1,2-a]pyrazine can be achieved through a multi-step process involving the reaction of various chemical compounds. The process involves the use of reagents such as furoic acid, nitroacetone, and pyrazole, among others.

Scientific Research Applications

2-[5-({4-nitro-1H-pyrazol-1-yl}methyl)-2-furoyl]octahydropyrrolo[1,2-a]pyrazine has potential applications in various fields of scientific research. One area of interest is in the development of new drugs for the treatment of various diseases. The compound has been studied for its potential as an anti-cancer agent, and has shown promising results in preclinical studies.